Correction: Lipid composition modulates the intestine digestion rate and serum lipid status of different edible oils: a combination of in vitro and in vivo studies
Food & Function Pub Date: 2019-03-21 DOI: 10.1039/C9FO90015B
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Correction for ‘Lipid composition modulates the intestine digestion rate and serum lipid status of different edible oils: a combination of in vitro and in vivo studies’ by Zhan Ye et al., Food Funct., 2019, DOI: 10.1039/c8fo01290c.
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